N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide
• InChI: InChI=1S/C18H19N3O5S/c1-4-25-14-7-5-13(6-8-14)21-27(22,23)15-9-10-17(24-3)16(11-15)18-19-12(2)26-20-18/h5-11,21H,4H2,1-3H3
• InChI Key: IIPICTVPXQMSGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C3=NOC(=N3)C
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide, also known as EOMT, is a sulfonamide derivative that has been extensively researched for its potential applications in the field of medicine. This compound exhibits a wide range of biological activities and has been found to be effective in treating various diseases.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. For example, N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation, inhibit cancer cell growth, lower blood glucose levels, and inhibit bacterial growth. N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has also been found to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide in lab experiments is that it exhibits a wide range of biological activities, which makes it a versatile compound for studying various biological processes. However, one of the limitations of using N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to study its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could be conducted to develop more efficient synthesis methods for N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide, which could make it more accessible for use in medical research.
Conclusion
In conclusion, N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide, or N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide, is a sulfonamide derivative that exhibits a wide range of biological activities and has potential applications in the field of medicine. Its mechanism of action is not fully understood, but it has been found to inhibit the activity of certain enzymes and proteins involved in various biological processes. N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has been found to be effective in treating various diseases, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide involves the reaction of 4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonyl chloride with 4-ethoxyaniline in the presence of a base. The resulting product is then purified using column chromatography to obtain pure N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has been extensively researched for its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial properties. N-(4-ethoxyphenyl)-4-methoxy-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has also been found to be effective in treating various diseases, such as cancer, diabetes, and bacterial infections.